Cas no 724741-07-5 (ethyl 4-({8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate)

• Product Name: ethyl 4-({8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate
• CAS No: 724741-07-5
• MF: C₂₄H₂₇NO₆
• MW: 425.4742872715
• CID: 5555479
• Update Time: 2025-06-07

ethyl 4-({8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate

• Inchi： 1S/C24H27NO6/c1-5-25(6-2)14-19-20(26)13-12-18-21(27)22(15(4)30-23(18)19)31-17-10-8-16(9-11-17)24(28)29-7-3/h8-13,26H,5-7,14H2,1-4H3
• InChI Key： ORNWTPNFDAVHJW-UHFFFAOYSA-N
• SMILES： C12OC(C)=C(C(=O)C1=CC=C(O)C=2CN(CC)CC)OC1C=CC(=CC=1)C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on ethyl 4-({8-[(diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate

Introduction to Ethyl 4-({8-[(Diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 724741-07-5)

Ethyl 4-({8-[(Diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate, a compound with the CAS number 724741-07-5, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and is characterized by its unique structural features, including a chromene core, a diethylamino group, and an ester functionality. These structural elements contribute to its potential biological activities and therapeutic applications.

The chromene scaffold is a well-known motif in natural products and synthetic compounds, often associated with a wide range of biological activities such as anti-inflammatory, antioxidant, and anticancer properties. The presence of the diethylamino group in the structure of Ethyl 4-({8-[(Diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate enhances its basicity and solubility, which can be crucial for its pharmacological behavior. Additionally, the ester functionality provides a site for metabolic transformation, potentially influencing the compound's bioavailability and pharmacokinetic profile.

Recent studies have explored the biological activities of Ethyl 4-({8-[(Diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate in various contexts. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT29) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Furthermore, Ethyl 4-({8-[(Diethylamino)methyl]-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl}oxy)benzoate has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The antioxidant activity of Ethyl 4-({8-[(Diethylamino)methyl]-7-hydroxy-2-methyl-4-o xo - 4H - chromen - 3 - yl } oxy ) benzoate has also been evaluated. Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and antioxidants, is implicated in various diseases including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound possesses potent antioxidant properties, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This property could be leveraged in the development of therapeutic agents for conditions associated with oxidative stress.

In addition to its biological activities, the synthetic accessibility of Ethyl 4 - ({8 - [( Diethy lamino ) methyl ] - 7 - hydroxy - 2 - methyl - 4 - oxo - 4H - chromen - 3 - yl } oxy ) benzoate is another important aspect that has been explored. Efficient synthetic routes have been developed to produce this compound in good yields, making it feasible for large-scale production and further pharmaceutical development. These synthetic methods often involve multistep reactions starting from readily available starting materials, ensuring cost-effectiveness and scalability.

The pharmacokinetic properties of Ethyl 4 - ({8 - [( Diethy lamino ) methyl ] - 7 - hydroxy - 2 - methyl - 4 - oxo - 4H - chromen - 3 - yl } oxy ) benzoate are also crucial for its potential therapeutic applications. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound reaches its target tissues at effective concentrations without causing significant side effects.

In conclusion, Ethyl 4 - ({8 - [( Diethy lamino ) methyl ] - 7 - hydroxy - 2 - methyl - 4 - oxo - 4H - chromen - 3 - yl } oxy ) benzoate (CAS No. 724741-07-5) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.